6-(Benzyloxy)naphthalen-2-OL
Overview
Description
6-(Benzyloxy)naphthalen-2-OL is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound is also known as 2-hydroxy-6-(phenylmethoxy)naphthalene, and it is a member of the naphthalene family of organic compounds. In
Scientific Research Applications
Synthesis and Pharmacological Properties
- A study by Dixit, Sharma, and Kaushik (2013) described the synthesis of 1-(1-Alkyl-6-substituted-1H-benzimidazol-2-yl)-naphthalen-2-ols, demonstrating their potential as analgesic agents. The compounds showed significant analgesic properties, highlighting their potential in pain management applications (Dixit, Sharma, & Kaushik, 2013).
Electroorganic Reactions
- Research by Utley and Rozenberg (2002) investigated the anodic oxidation of 2-methyl- and 2-benzylnaphthalenes. The study provides insights into factors influencing side-chain substitution in these compounds, useful for electroorganic synthesis (Utley & Rozenberg, 2002).
Metal-Catalyzed Cycloisomerization
- Lin, Das, and Liu (2006) reported a metal-catalyzed 6-endo-dig cyclization process producing substituted benzene and naphthalene derivatives. This study highlights the versatile applications of these compounds in organic synthesis and structural reorganization (Lin, Das, & Liu, 2006).
Organic Electron-Transfer Reduction
- Saitoh, Yoshida, and Ichikawa (2006) explored the electron-transfer reduction behavior of Naphthalene-1,8-diylbis(diphenylmethylium), showing its unique properties in organic redox reactions. This study contributes to the understanding of redox mechanisms in organic chemistry (Saitoh, Yoshida, & Ichikawa, 2006).
Nonlinear Optical Properties
- Sreenath, Joe, and Rastogi (2018) conducted an experimental and theoretical investigation into the third-order nonlinear optical properties of azo dye 1-(2, 5-Dimethoxy-phenylazo)-naphthalen-2-ol. This work is significant for its potential applications in optoelectronics and photonics (Sreenath, Joe, & Rastogi, 2018).
Enzymatic Biotransformation
- Boyd et al. (1996) studied the biotransformation of dihydronaphthalene substrates using Pseudomonas putida, resulting in various products including arene hydrates. This research has implications for the environmental impact of hydrocarbons and their biodegradation (Boyd et al., 1996).
properties
IUPAC Name |
6-phenylmethoxynaphthalen-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O2/c18-16-8-6-15-11-17(9-7-14(15)10-16)19-12-13-4-2-1-3-5-13/h1-11,18H,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAIJEAKYLMOHKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC3=C(C=C2)C=C(C=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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